5-bromo-2-chloro-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[1-(oxolan-2-yl)ethyl]benzamide
• InChI: InChI=1S/C13H15BrClNO2/c1-8(12-3-2-6-18-12)16-13(17)10-7-9(14)4-5-11(10)15/h4-5,7-8,12H,2-3,6H2,1H3,(H,16,17)
• InChI Key: REHSUQFDUKSTBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCO1)NC(=O)C2=C(C=CC(=C2)Br)Cl
• Molecular Formula: C13H15BrClNO2
• Molecular Weight: 332.62 g/mol

Description

5-bromo-2-chloro-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide, also known as BCTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

5-bromo-2-chloro-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide exerts its effects by modulating the activity of TRPC3 channels, which are non-selective cation channels that play a crucial role in various physiological processes, including calcium signaling, synaptic plasticity, and cell proliferation. This compound binds to a specific site on the TRPC3 channel and stabilizes the channel in an open conformation, leading to an increase in calcium influx into the cell.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of calcium signaling, the regulation of synaptic plasticity, and the inhibition of cancer cell growth. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-2-chloro-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide in lab experiments is its high potency and specificity for TRPC3 channels, which allows for precise modulation of channel activity. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for 5-bromo-2-chloro-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide research, including the development of more potent and selective TRPC3 channel modulators, the investigation of the role of TRPC3 channels in various physiological and pathological processes, and the development of this compound-based drugs for the treatment of neurodegenerative diseases and cancer. Additionally, the use of this compound in combination with other drugs or therapies may enhance its therapeutic potential.

Synthesis Methods

The synthesis of 5-bromo-2-chloro-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide involves the reaction of 2-chloro-5-bromobenzoyl chloride with 1-(tetrahydro-2-furanyl)ethanamine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

5-bromo-2-chloro-N-[1-(tetrahydro-2-furanyl)ethyl]benzamide has been widely studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to modulate the activity of TRPC3 channels, which play a crucial role in various physiological processes, including synaptic plasticity, learning, and memory. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, ovarian cancer, and lung cancer. In drug discovery, this compound has been used as a lead compound to develop novel drugs that target TRPC3 channels.